![molecular formula C16H13BrFNO2 B8376810 4-{[1-(5-Bromo-2-fluoro-phenyl)-methylidene]-amino}-benzoic acid ethyl ester](/img/structure/B8376810.png)
4-{[1-(5-Bromo-2-fluoro-phenyl)-methylidene]-amino}-benzoic acid ethyl ester
Cat. No. B8376810
M. Wt: 350.18 g/mol
InChI Key: DFGXBLOZOSESIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08344137B2
Procedure details
A mixture of 4-amino-benzoic acid ethyl ester (1.65 g, 10 mmol) and 5-bromo-2-fluoro-benzaldehyde (2.03 g, 10 mmol) in ethanol (20 mL) was heated to reflux for 2 h. Then the reaction mixture cooled to room temperature. The solvent was removed in vacuo and the residue was washed with ether to afford 4-{[1-(5-bromo-2-fluoro-phenyl)-methylidene]-amino}-benzoic acid ethyl ester (2.76 g, 79%) as a white solid: LC/MS m/e calcd for C16H13BrFNO2 M+: 350.2, observed: 350.1, 352.1.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:12])[C:5]1[CH:10]=[CH:9][C:8]([NH2:11])=[CH:7][CH:6]=1)[CH3:2].[Br:13][C:14]1[CH:15]=[CH:16][C:17]([F:22])=[C:18]([CH:21]=1)[CH:19]=O>C(O)C>[CH2:1]([O:3][C:4](=[O:12])[C:5]1[CH:10]=[CH:9][C:8]([N:11]=[CH:19][C:18]2[CH:21]=[C:14]([Br:13])[CH:15]=[CH:16][C:17]=2[F:22])=[CH:7][CH:6]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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1.65 g
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Type
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reactant
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Smiles
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C(C)OC(C1=CC=C(C=C1)N)=O
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Name
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Quantity
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2.03 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C=O)C1)F
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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WASH
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Type
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WASH
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Details
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the residue was washed with ether
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(C1=CC=C(C=C1)N=CC1=C(C=CC(=C1)Br)F)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.76 g | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
